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For Researchers, Scientists, and Drug Development Professionals

Introduction
Myeloid cell leukemia-1 (Mcl-1) is a key pro-survival protein belonging to the B-cell lymphoma 2

(Bcl-2) family of apoptosis regulators. Overexpressed in a wide range of human cancers,

including multiple myeloma, leukemia, and various solid tumors, Mcl-1 sequesters pro-

apoptotic proteins like Bak and Bax, thereby preventing the initiation of the intrinsic apoptotic

pathway. This makes Mcl-1 a prime therapeutic target for cancer treatment. S63845 is a potent

and selective small-molecule inhibitor of Mcl-1. It binds with high affinity to the BH3-binding

groove of Mcl-1, displacing pro-apoptotic proteins and triggering the BAX/BAK-dependent

mitochondrial apoptosis pathway.[1][2][3] These application notes provide a comprehensive

guide for screening cancer cell lines for sensitivity to S63845, including detailed protocols for

assessing cell viability, apoptosis, and target engagement.

Data Presentation
The sensitivity of various cancer cell lines to S63845 is typically determined by measuring the

half-maximal inhibitory concentration (IC50) after a defined exposure time. The following table

summarizes representative IC50 values for S63845 across a panel of cancer cell lines.
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Cell Line Cancer Type IC50 (µM)

MOLT-3
T-cell Acute Lymphoblastic

Leukemia
~0.01[1]

RPMI-8402
T-cell Acute Lymphoblastic

Leukemia
~0.01[1]

HPB-ALL
T-cell Acute Lymphoblastic

Leukemia
<1[1]

Loucy
T-cell Acute Lymphoblastic

Leukemia
<1[1]

MINO (parental) Mantle Cell Lymphoma 0.024[4]

MAVER (parental) Mantle Cell Lymphoma 0.029[4]

UM-SCC-22A
Oral Squamous Cell

Carcinoma
~0.1[5]

H929 Multiple Myeloma <0.1[2]

AMO1 Multiple Myeloma <0.1[2]

HL-60 Acute Myeloid Leukemia 0.004 - 0.233[2]

ML-1 Acute Myeloid Leukemia 0.004 - 0.233[2]

MDA-MB-468 Triple-Negative Breast Cancer Synergistic with cisplatin[6]

HCC-1143 Triple-Negative Breast Cancer Synergistic with cisplatin[6]

MDA-MB-231 Triple-Negative Breast Cancer Resistant[6]
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Caption: Mcl-1 Signaling Pathway and Inhibition by S63845.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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